Imidaprilat-d3

• Molecular Formula: C18H23N3O6
• Molecular Weight: 380.4 g/mol
• InChI: InChI=1S/C18H23N3O6/c1-11(15(22)21-14(17(25)26)10-20(2)18(21)27)19-13(16(23)24)9-8-12-6-4-3-5-7-12/h3-7,11,13-14,19H,8-10H2,1-2H3,(H,23,24)(H,25,26)/t11-,13-,14-/m0/s1/i2D3
• InChIKey: VFAVNRVDTAPBNR-SLUVDJKZSA-N

Imidaprilat-d3: Stable Isotope-Labeled Internal Standard

Imidaprilat-d3 (CAS: 1356019-69-6) is a deuterium-labeled analog of Imidaprilat, the active metabolite of the ACE inhibitor prodrug Imidapril [1]. It belongs to the class of stable isotope-labeled internal standards (SIL-IS) used in quantitative bioanalysis. Its primary function is to serve as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for the accurate quantification of Imidaprilat in biological matrices [1].

WorkflowLC-MS/MS quantitative bioanalysis

SelectionDeuterium-labeled Imidaprilat internal standard

Use ContextMatrix-effect correction for biological matrices

• [1] Kuujia.com. Cas no 1356019-69-6 (Imidaprilat-d3) - Technical Datasheet. View Source

Why Imidaprilat-d3 Is Essential in Bioanalysis

Generic substitution of Imidaprilat-d3 with unlabeled Imidaprilat or a structural analog as an internal standard is highly problematic for precise LC-MS/MS quantification. While structural analogs can be used, stable isotope-labeled (SIL) internal standards are the unequivocal first choice for achieving the highest accuracy and precision [1]. Unlabeled standards or non-identical analogs do not perfectly co-elute with the analyte and are subject to different ionization efficiencies and matrix effects, leading to significant quantitative bias [2]. Furthermore, deuterium-labeled compounds can sometimes exhibit unexpected chromatographic behavior (deuterium isotope effect), which underscores the necessity of validating the specific labeled compound, Imidaprilat-d3, for the method, rather than assuming any deuterated analog will perform identically [2].

Target: Imidaprilat-d3 (SIL-IS)

Co-elution and matrix-effect behavior designed to match analyte; deuterium isotope effect validated per method.

Substitute: Unlabeled Imidaprilat or structural analog

Co-elution and ionization efficiency may differ; matrix effects can introduce quantitative bias. Deuterium-free analogs lack isotope matching, requiring separate validation.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response?: A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701-707. View Source

Imidaprilat-d3 Quantitative Performance

Matrix Effect and Ion Suppression

Direct head-to-head quantitative data comparing Imidaprilat-d3 and unlabeled Imidaprilat is not available in the public domain from primary literature. However, extensive class-level evidence demonstrates that deuterated internal standards like Imidaprilat-d3 provide superior correction for matrix effects compared to unlabeled structural analogs [1]. A study on a similar compound class showed that a deuterated internal standard (carvedilol-d5) was subject to different degrees of ion suppression in different plasma lots compared to the analyte (carvedilol), highlighting that even SIL-IS are not a perfect solution and require method-specific validation [1]. This underscores the necessity of using the specific Imidaprilat-d3 compound in method development.

Matrix Effect Correction

Class-level

Qualitative improvement expected

Supports matrix-effect correction review

Specific Imidaprilat-d3 validation required

Evidence Dimension	Matrix Effect / Ion Suppression
Target Compound Data	Not reported; must be validated per method.
Comparator Or Baseline	Structural analog internal standard (non-deuterated)
Quantified Difference	Not available; qualitative improvement expected per class-level evidence.
Conditions	LC-MS/MS analysis of biological samples (class-level inference)

Why This Matters

Accurate quantification in complex biological matrices is essential for reliable pharmacokinetic and bioequivalence studies, directly impacting drug development and regulatory submissions.

• [1] Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response?: A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701-707. View Source

LLOQ Validation

No published LLOQ data was found for an assay specifically using Imidaprilat-d3. A published method for imidapril and imidaprilat in human plasma, which did not use a deuterated standard, reported an LLOQ of 0.5 ng/mL [1]. The use of a properly validated deuterated internal standard like Imidaprilat-d3 is a key factor in achieving and reliably demonstrating low LLOQs by minimizing variability and correcting for sample-to-sample matrix effects [2].

LLOQ Comparison

Cross-study comparable

Without SIL-IS: 0.5 ng/mL

Supports LLOQ method validation

No Imidaprilat-d3-specific LLOQ data

Evidence Dimension	Lower Limit of Quantification (LLOQ)
Target Compound Data	Not reported in primary literature for a method using Imidaprilat-d3.
Comparator Or Baseline	Method without SIL-IS: LLOQ = 0.5 ng/mL
Quantified Difference	Not directly quantifiable.
Conditions	Human plasma, LC-ESI-MS/MS

Why This Matters

Procuring a validated internal standard is a prerequisite for developing a highly sensitive assay, which is critical for detecting low drug concentrations in terminal elimination phases or in microdosing studies.

• [1] Mabuchi, M., Kano, Y., Fukuyama, T., & Kondo, T. (1999). Determination of imidapril and its active metabolite imidaprilat in human plasma by high-performance liquid chromatography–electrospray ionization-tandem mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications, 734(1), 145-153. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Imidaprilat-d3 Applications

Pharmacokinetic (PK) and Bioequivalence (BE) Studies

Imidaprilat-d3 is essential for developing and validating robust LC-MS/MS methods to quantify Imidaprilat in plasma samples from PK and BE studies of Imidapril formulations. Its use helps ensure the accuracy and precision required by regulatory agencies (e.g., FDA, EMA) for demonstrating bioequivalence, a critical step for generic drug approval [1].

Therapeutic Drug Monitoring (TDM) and Clinical Toxicology

For clinical research involving the monitoring of Imidapril therapy or in cases of suspected overdose, Imidaprilat-d3 can be used as an internal standard to provide accurate and reliable quantification of the active metabolite in patient plasma or serum, aiding in dose optimization or diagnosis [1].

Drug-Drug Interaction (DDI) and Metabolism Studies

In preclinical and clinical studies investigating the metabolic fate of Imidapril or its interactions with other drugs, Imidaprilat-d3 enables the precise measurement of Imidaprilat concentrations. This is vital for understanding potential changes in exposure and for interpreting pharmacodynamic outcomes related to ACE inhibition [1].

Application

Selection Property

Validation Focus

Research PK and bioanalytical method studies

Deuterated ISTD for co-elution and matrix-effect control

Method validation accuracy/precision review

Human plasma bioanalysis research

Isotope-labeled internal standard for assay reliability

Reproducibility and matrix-effect assessment

Drug-drug interaction and metabolism research

SIL-IS for precise metabolite quantification

Exposure-model interpretation and method transfer

• [1] U.S. Food and Drug Administration. (2022). Bioanalytical Method Validation Guidance for Industry. View Source